3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-2-(2-methoxyethylamino)furo[3,2-c]chromen-4-one
• InChI: InChI=1S/C22H21NO6/c1-25-11-10-23-21-18(13-8-9-16(26-2)17(12-13)27-3)19-20(29-21)14-6-4-5-7-15(14)28-22(19)24/h4-9,12,23H,10-11H2,1-3H3
• InChI Key: YHWKKHREESAJHG-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=C(C2=C(O1)C3=CC=CC=C3OC2=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C22H21NO6
• Molecular Weight: 395.4 g/mol

Description

3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one, also known as DMEMFC, is a naturally occurring compound that has recently been studied for its potential applications in the scientific research field. DMEMFC is a member of the furochromone family and is found in various plants, fungi, and bacteria. It has been studied for its potential as an antioxidant, an anti-inflammatory, and a neuroprotective agent.

Mechanism of Action

The mechanism of action of 3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one is not fully understood, but it is believed to act through several different pathways. 3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. 3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one has also been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2), which is involved in the production of antioxidant enzymes. Finally, 3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one has been found to have several biochemical and physiological effects. 3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one has been found to reduce the levels of reactive oxygen species, reduce inflammation, and protect neurons from oxidative damage. It has also been found to reduce the levels of pro-inflammatory mediators, reduce the risk of certain diseases, and protect neurons from damage. Finally, 3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one has been found to reduce the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one in laboratory experiments include its high yield, its low cost, and its ability to scavenge free radicals. The limitations of using 3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one in laboratory experiments include its low solubility in water, its poor stability in acidic solutions, and its potential for toxicity.

Future Directions

The future directions for the research and development of 3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one include further investigation into its potential as an antioxidant, an anti-inflammatory, and a neuroprotective agent. Additionally, further research is needed to understand the mechanism of action of 3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one and to determine its potential toxicity. Finally, further research is needed to develop new methods for synthesizing 3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one and to develop new formulations that can increase its solubility and stability.

Synthesis Methods

3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one can be synthesized using several different methods. The most common method is the reaction of 3-methoxy-4-hydroxybenzaldehyde with ethyl acetoacetate and 2-methoxyethylamine in the presence of sodium hydroxide. This reaction produces the desired compound in high yields. Other methods for synthesizing 3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one include the reaction of 3,4-dimethoxyphenol with ethyl acetoacetate and 2-methoxyethylamine in the presence of sodium hydroxide, and the reaction of 3-methoxy-4-hydroxybenzaldehyde with ethyl acetoacetate and 2-methoxyethylamine in the presence of potassium carbonate.

Scientific Research Applications

3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one has been studied for its potential applications in the scientific research field, particularly as an antioxidant, an anti-inflammatory, and a neuroprotective agent. 3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one has been studied for its ability to scavenge free radicals, reduce inflammation, and protect neurons from damage. It has been found to be effective in reducing the levels of reactive oxygen species, reducing inflammation, and protecting neurons from oxidative damage. 3-(3,4-dimethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one has also been studied for its potential to reduce the risk of certain diseases, such as Alzheimer's and Parkinson's.